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Compound of Interest

Compound Name: Alyssin

Cat. No.: B1664812 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides crucial safety and logistical guidance for the handling of Alyssin (CAS

No. 646-23-1), an isothiocyanate with potential antioxidative and anticancer properties.[1][2]

Given the absence of a readily available, specific Safety Data Sheet (SDS) for Alyssin, this

guidance is based on the known hazards of structurally related isothiocyanates.[3][4][5][6][7] It

is imperative to treat Alyssin as a hazardous substance and handle it with extreme care in a

controlled laboratory setting.

Chemical and Physical Properties of Alyssin
Alyssin, with the chemical name 1-Isothiocyanato-5-(methylsulfinyl)pentane, is a sulfinyl

analog of sulforaphane.[1] It is a slightly yellowish liquid soluble in water, DMSO, ethanol, and

chloroform.[1]

Property Value

CAS Number 646-23-1[1][2]

Molecular Formula C7H13NOS2[1][2]

Molecular Weight 191.32 g/mol [1]

Appearance Slightly yellowish liquid[1]

Solubility Soluble in water, DMSO, ethanol, chloroform[1]
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Potential Hazards of Isothiocyanates
Based on data from similar isothiocyanates, Alyssin should be presumed to exhibit the

following hazards. Always consult your institution's Environmental Health and Safety (EHS)

department for a comprehensive risk assessment before handling.

Hazard Category Potential Effect

Acute Toxicity
Toxic if swallowed, in contact with skin, or if

inhaled.[3][6][7]

Skin Corrosion/Irritation May cause skin irritation or burns.[3][7]

Eye Damage/Irritation
May cause serious eye irritation or damage.[3]

[6]

Respiratory Sensitization
May cause allergy or asthma symptoms or

breathing difficulties if inhaled.[3]

Specific Target Organ Toxicity May cause respiratory irritation.[3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to prevent exposure to

Alyssin.
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Body Part Recommended Protection
Specifications and
Rationale

Eyes/Face
Safety Goggles and Face

Shield

Wear chemical safety goggles

that meet OSHA's 29 CFR

1910.133 or European

Standard EN166 regulations. A

face shield is also

recommended to protect

against splashes.[3][5][6]

Skin
Chemical-Resistant Gloves &

Protective Clothing

Wear appropriate protective

gloves (e.g., nitrile, neoprene)

and a lab coat or chemical-

resistant apron to prevent skin

contact.[3][5][6][7]

Respiratory
Respirator with appropriate

filter

All handling of Alyssin must be

conducted in a certified

chemical fume hood. If there is

a risk of inhalation, use a

NIOSH-approved respirator

with a suitable cartridge for

organic vapors.[3][5][6]

Experimental Protocols: Safe Handling and Disposal
of Alyssin
Pre-Handling Procedures

Consult Safety Data Sheets (SDS): Although a specific SDS for Alyssin is not readily

available, review the SDS for similar isothiocyanates to understand the potential hazards.[5]

[6][7]

Engineering Controls: Ensure work is conducted in a certified chemical fume hood with

proper ventilation. An eyewash station and safety shower must be readily accessible.[3][6][7]
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Gather and Inspect PPE: Collect all necessary PPE as outlined in the table above and

inspect for any damage or defects before use.

Handling Procedures
Transfer and Use: Ground and bond containers when transferring the material to prevent

static discharge. Use only non-sparking tools.[3][6]

Avoid Contact: Keep the container tightly closed when not in use. Avoid breathing vapors or

mist and prevent contact with skin and eyes.[3][5]

Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands and any exposed

skin thoroughly after handling.[3][5]

Spill Response
Evacuate and Secure: Evacuate the area and eliminate all ignition sources.

Don PPE: Wear appropriate PPE, including respiratory protection.

Contain and Absorb: Absorb the spill with an inert, non-combustible material such as sand or

vermiculite.

Collect and Dispose: Collect the absorbed material into a suitable, labeled container for

disposal.

Decontaminate: Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
All waste containing Alyssin must be disposed of in accordance with federal, state, and local

environmental regulations. Consult with your institution's EHS department for specific disposal

procedures. Contaminated PPE should also be disposed of as hazardous waste.

Mandatory Visualization
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Safe Handling Workflow for Alyssin

Preparation

Handling

Post-Handling

Waste Disposal

Review SDS of Similar Compounds

Verify Fume Hood Certification

Inspect and Don PPE

Work in Chemical Fume Hood

Transfer with Non-Sparking Tools

Keep Container Sealed

Thoroughly Wash Hands

Decontaminate Work Area

Properly Store or Dispose of PPE

Collect Waste in Labeled Container

Consult EHS for Disposal Protocol

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Alyssin, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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